Cas no 789434-41-9 (N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide)

• Product Name: N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide
• CAS No: 789434-41-9
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD12136276
• CID: 4776599
• Update Time: 2026-02-26

N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Amino-benzoimidazol-1-yl)-ethyl]-acetamide
• SB38774
• N-[2-(2-aminobenzimidazol-1-yl)ethyl]acetamide
• N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide
• N-[2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide
• N-[2-(2-amino-1H-1,3-benzodiazol-1-yl)ethyl]acetamide
• N-[2-(2-Amino-1H-benzimidazol-1-yl)ethyl]acetamide (ACI)

• MDL： MFCD12136276
• Inchi： 1S/C11H14N4O/c1-8(16)13-6-7-15-10-5-3-2-4-9(10)14-11(15)12/h2-5H,6-7H2,1H3,(H2,12,14)(H,13,16)
• InChI Key： ZQLKYIMYNYOBNM-UHFFFAOYSA-N
• SMILES： O=C(C)NCCN1C2C(=CC=CC=2)N=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide

Comprehensive Overview of N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide (CAS No. 789434-41-9)

N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide (CAS No. 789434-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its benzoimidazole core and acetamide side chain, exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity and targeting specific biological pathways.

The structural features of N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide include a 2-amino-benzoimidazole moiety, which is known for its role in hydrogen bonding and π-stacking interactions. These interactions are critical for binding to biological targets, making this compound a valuable scaffold in medicinal chemistry. The ethyl-acetamide segment further enhances its solubility and bioavailability, addressing common challenges in drug formulation.

In recent years, the demand for small molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide aligns with this trend, as its mechanism of action is being explored in the context of kinase inhibition and receptor antagonism. These applications are particularly relevant in oncology and neurology, where targeted therapies are revolutionizing treatment paradigms.

From a synthetic chemistry perspective, the preparation of N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide involves multi-step organic reactions, including condensation and acylation. Optimizing these processes to achieve high yields and purity is a key focus for industrial and academic labs alike. The compound's CAS No. 789434-41-9 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

Environmental and safety considerations are also paramount when working with N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize exposure. Researchers are increasingly adopting green chemistry principles to reduce waste and improve sustainability in the synthesis of such compounds.

The versatility of N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide extends beyond pharmaceuticals. It is also being investigated for its potential in agrochemicals and material science. For instance, its derivatives could play a role in developing novel pesticides or functional polymers, highlighting its cross-disciplinary relevance.

As the scientific community continues to explore the applications of N-2-(2-Amino-benzoimidazol-1-yl)-ethyl-acetamide, its commercial and therapeutic potential is expected to grow. With ongoing research into its structure-activity relationships and biological targets, this compound represents a promising avenue for innovation in multiple fields.